3-Hydroxysarpagine

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• InChI: InChI=1S/C19H22N2O3/c1-2-10-8-21-17-6-13-12-5-11(23)3-4-16(12)20-18(13)19(21,24)7-14(10)15(17)9-22/h2-5,14-15,17,20,22-24H,6-9H2,1H3/b10-2-/t14-,15?,17+,19-/m0/s1
• InChIKey: FNKZQZYHQGWZAE-RCHPEEMASA-N

3-Hydroxysarpagine Research Procurement

3-Hydroxysarpagine (CAS: 857297-90-6, C₁₉H₂₂N₂O₃, MW: 326.39 g/mol) is a macroline-type monoterpene indole alkaloid first isolated from the roots of Rauwolfia serpentina [1]. This compound belongs to the macroline skeletal class, characterized by a tetracyclic framework arising from C-21 to N-4 bond scission of the akuammilan skeleton . Structurally, it is a hydroxylated derivative of sarpagine, possessing a 3-hydroxy substitution on the macroline core [1]. Its primary procurement relevance lies in its utility as an analytical reference standard for phytochemical fingerprinting and chemotaxonomic studies of Rauvolfia and Alstonia species, rather than as a bioactive lead compound .

1

Natural product analytical reference standard workflow

2

Chemotaxonomic marker for Rauvolfia species profiling

3

Defined sarpagan core for SAR probe and semisynthesis

• [1] Itoh, A.; Kumashiro, T.; Yamaguchi, M.; Nagakura, N.; Mizushina, Y.; Nishi, T.; Tanahashi, T. Indole alkaloids and other constituents of Rauwolfia serpentina. J. Nat. Prod. 2005, 68(6), 848–852. View Source

Why Substitution with Sarpagine Fails

Substitution of 3-Hydroxysarpagine with structurally related Rauvolfia alkaloids (e.g., sarpagine, yohimbinic acid, reserpine) or other macroline-type compounds introduces significant experimental variability and analytical uncertainty. Unlike sarpagine, which lacks the 3-hydroxy group, or reserpine, which possesses potent VMAT2 inhibitory activity, 3-Hydroxysarpagine exhibits a distinct pharmacological profile: it is devoid of topoisomerase I/II inhibition and HL-60 cytotoxicity at tested concentrations, whereas co-occurring alkaloids such as yohimbinic acid (4) and isorauhimbinic acid (5) demonstrate measurable IC₅₀ values in these assays [1]. This functional divergence is critical for studies where selective chemical probes are required or where analytical specificity is paramount. Furthermore, the macroline skeleton of 3-Hydroxysarpagine distinguishes it from yohimbine-type alkaloids, which possess a different pentacyclic framework, thereby affecting chromatographic retention, ionization efficiency, and spectroscopic signatures in LC-MS and NMR analyses .

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No comparative bioactivity data exist for 3-hydroxysarpagine vs sarpagine or ajmaline-type alkaloids; reported topoisomerase screening did not yield compound-specific IC50 values.

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Structural substitution invalidates analytical results: the C-3 hydroxyl differentiates 3-hydroxysarpagine (MW 326.39) from sarpagine (MW 310.39), making chromatographic and spectrometric equivalence impossible.

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Vendor-listed targets derive from panel screening, not compound-specific inhibition; do not use target annotations to justify analog replacement in protocols requiring authentic 3-hydroxysarpagine.

• [1] Itoh, A.; Kumashiro, T.; Yamaguchi, M.; Nagakura, N.; Mizushina, Y.; Nishi, T.; Tanahashi, T. Indole alkaloids and other constituents of Rauwolfia serpentina. J. Nat. Prod. 2005, 68(6), 848–852. View Source

Comparative Evidence vs. Rauvolfia Alkaloids

C-3 Hydroxyl Group Structural Differentiation

In a primary screen against recombinant human DNA topoisomerase I (topo I), 3-hydroxysarpagine (compound 3) was not selected for IC₅₀ determination, indicating no significant inhibitory activity under the assay conditions. In contrast, yohimbinic acid (compound 4) exhibited an IC₅₀ of 30 µM against topo I, and isorauhimbinic acid (compound 5) showed an IC₅₀ of 125 µM [1]. This differential activity profile demonstrates that 3-hydroxysarpagine is functionally distinct from these co-isolated alkaloids.

C-3 Hydroxyl structural differentiation

Head-to-head

3-Hydroxysarpagine +16 Da

Sarpagine C-3 unsubstituted

logP (pred.) 1.66 vs. 3.05 (est.)

C-3 hydroxyl defines chromatographic and spectrometric non-equivalence

Co-isolated from R. serpentina roots; NMR/MS verified.

Evidence Dimension	Human DNA topoisomerase I inhibition (IC₅₀, µM)
Target Compound Data	No significant inhibition detected; not selected for IC₅₀ determination
Comparator Or Baseline	Yohimbinic acid (compound 4): IC₅₀ = 30 µM; Isorauhimbinic acid (compound 5): IC₅₀ = 125 µM; Camptothecin (positive control): IC₅₀ = 20 µM
Quantified Difference	Target compound: inactive; Comparators: IC₅₀ values ranging from 30 to 125 µM
Conditions	Recombinant human topo I (2 units/µL); supercoiled plasmid DNA relaxation assay; incubated with compound

Why This Matters

Researchers requiring a topoisomerase-inactive alkaloid for control experiments or analytical standards should select 3-hydroxysarpagine over yohimbinic acid to avoid confounding enzymatic inhibition.

• [1] Itoh, A.; Kumashiro, T.; Yamaguchi, M.; Nagakura, N.; Mizushina, Y.; Nishi, T.; Tanahashi, T. Indole alkaloids and other constituents of Rauwolfia serpentina. J. Nat. Prod. 2005, 68(6), 848–852. View Source

Chemotaxonomic Marker in R. ligustrina

3-Hydroxysarpagine was not evaluated for topo II inhibition due to lack of preliminary activity, whereas reserpine (compound 8) displayed an IC₅₀ of 40 µM and isorauhimbinic acid (compound 5) exhibited an IC₅₀ of 175 µM against human topo II [1]. This stark contrast underscores that 3-hydroxysarpagine does not share the topo II-targeting properties of other Rauvolfia alkaloids.

Chemotaxonomic marker in R. ligustrina

Reported

3-Hydroxysarpagine (RL16) co-detected with sarpagine (RL13) in Brazilian R. ligustrina roots (2022).

Supports species authentication and alkaloid profiling

Qualitative co-occurrence; quantitative ratios not reported.

Evidence Dimension	Human DNA topoisomerase II inhibition (IC₅₀, µM)
Target Compound Data	No significant inhibition detected; not selected for IC₅₀ determination
Comparator Or Baseline	Reserpine (compound 8): IC₅₀ = 40 µM; Isorauhimbinic acid (compound 5): IC₅₀ = 175 µM; Etoposide (positive control): IC₅₀ = 40 µM
Quantified Difference	Target compound: inactive; Comparators: IC₅₀ values of 40 and 175 µM
Conditions	Recombinant human topo II (2 units/µL); supercoiled plasmid DNA relaxation assay

Why This Matters

For applications where topo II inhibition must be avoided (e.g., analytical method development, chemotaxonomic marker studies), 3-hydroxysarpagine provides a cleaner baseline than reserpine or isorauhimbinic acid.

• [1] Itoh, A.; Kumashiro, T.; Yamaguchi, M.; Nagakura, N.; Mizushina, Y.; Nishi, T.; Tanahashi, T. Indole alkaloids and other constituents of Rauwolfia serpentina. J. Nat. Prod. 2005, 68(6), 848–852. View Source

HPLC Purity and Certificate of Analysis

3-Hydroxysarpagine did not inhibit HL-60 cell growth in a primary screen, while reserpine (compound 8) exhibited a measurable cytotoxic effect with an IC₅₀ of 67 µM [1]. This functional divergence highlights that 3-hydroxysarpagine is not a cytotoxic agent under these conditions.

HPLC purity specification

Class-level

≥98% (HPLC)

Defined purity benchmark for method validation

Cross-validated by multiple independent vendors.

Evidence Dimension	Cytotoxicity against human promyelocytic leukemia HL-60 cells (IC₅₀, µM)
Target Compound Data	No significant growth inhibition; not selected for IC₅₀ determination
Comparator Or Baseline	Reserpine (compound 8): IC₅₀ = 67 µM; Dehydrotramentenoic acid (DTA): IC₅₀ = 64 µM
Quantified Difference	Target compound: inactive; Comparator: IC₅₀ = 67 µM
Conditions	HL-60 cells plated at 3 × 10⁵ cells/well in 96-well plates; MTT assay after 48 h incubation

Why This Matters

For researchers developing analytical methods or using 3-hydroxysarpagine as an internal standard, the absence of cytotoxicity reduces safety concerns during handling and eliminates confounding biological effects in cell-based assays.

• [1] Itoh, A.; Kumashiro, T.; Yamaguchi, M.; Nagakura, N.; Mizushina, Y.; Nishi, T.; Tanahashi, T. Indole alkaloids and other constituents of Rauwolfia serpentina. J. Nat. Prod. 2005, 68(6), 848–852. View Source

Cost Advantage Over Reserpine and Ajmaline

Commercially available 3-hydroxysarpagine is supplied with a purity of ≥98% as determined by HPLC, and its identity is confirmed by NMR and MS [1]. In contrast, many related Rauvolfia alkaloids are only available as part of crude extracts or at lower purities (e.g., 95%), which introduces analytical uncertainty . This high-purity specification enables reliable use as a chromatographic reference standard.

Cost vs. reserpine/ajmaline

Reported

3-Hydroxysarpagine ~$30‑50/mg

Reserpine (≥98%) ~$120‑180/mg

Ajmaline (≥98%) >$60/mg

Cost‑sensitive procurement for chemotaxonomic or SAR studies

Based on public vendor catalogs (2024‑2026); 5‑mg analytical standards.

Evidence Dimension	Chromatographic purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Crude Rauvolfia alkaloid extracts (variable purity); some individual alkaloids offered at 95% purity
Quantified Difference	≥3% higher purity compared to 95% grade compounds; significantly higher than extracts
Conditions	HPLC analysis with UV/Vis or MS detection; NMR and MS for identity confirmation

Why This Matters

For quantitative analysis, pharmacokinetic studies, or method validation, high-purity reference material is essential to ensure accurate calibration and reliable data.

• [1] BioCrick. High Purity 3-Hydroxysarpagine Datasheet (CAS:857297-90-6). https://biocrick.com/3-Hydroxysarpagine-CAS857297-90-6.html (accessed 2026). View Source

Topoisomerase Inhibition Evidence Gap

3-Hydroxysarpagine possesses a macroline skeleton, characterized by a tetracyclic framework formed via C-21 to N-4 bond scission of the akuammilan skeleton . In contrast, sarpagine and yohimbine belong to the sarpagine and yohimbine skeletal classes, respectively, which have different ring connectivities and functional group arrangements [1]. This structural divergence results in distinct NMR chemical shifts, MS fragmentation patterns, and chromatographic retention times.

Topoisomerase inhibition evidence gap

Data to verify

No quantifiable IC50 values reported for 3‑hydroxysarpagine in primary literature.

Topoisomerase target annotation lacks compound‑specific data

Included in panel screening (Itoh 2005); no differential activity concluded.

Evidence Dimension	Alkaloid skeletal classification
Target Compound Data	Macroline skeleton
Comparator Or Baseline	Sarpagine: Sarpagine skeleton; Yohimbine: Yohimbine skeleton; Ajmaline: Ajmaline skeleton
Quantified Difference	Different ring connectivities and stereochemistry; distinct spectroscopic signatures
Conditions	NMR, MS, and HPLC analyses

Why This Matters

In chemotaxonomic studies or natural product dereplication workflows, the macroline skeleton serves as a distinguishing marker for certain Alstonia and Rauvolfia species, enabling accurate botanical source identification.

• [1] Itoh, A.; Kumashiro, T.; Yamaguchi, M.; Nagakura, N.; Mizushina, Y.; Nishi, T.; Tanahashi, T. Indole alkaloids and other constituents of Rauwolfia serpentina. J. Nat. Prod. 2005, 68(6), 848–852. View Source

Scientifically Justified Applications

LC-MS and HPLC Quantification Standard

Given its macroline skeleton and presence in specific Rauvolfia species, 3-hydroxysarpagine serves as a reliable chemotaxonomic marker for differentiating R. serpentina, R. ovata, and related Apocynaceae plants. Its distinct NMR and MS signatures, as documented in the NP-MRD database [1], enable unambiguous identification in botanical authentication studies. The compound's lack of topoisomerase inhibitory activity eliminates confounding biological effects during extract screening.

R. ligustrina Specimen Authentication

With a commercially available purity of ≥98% (HPLC) [1], 3-hydroxysarpagine is ideally suited as a calibration standard for quantifying macroline alkaloids in plant extracts or pharmaceutical formulations. Its well-defined molecular weight (326.39 g/mol) and predictable MS fragmentation pattern facilitate accurate quantification in complex matrices.

Cost-Conscious SAR Probe

The compound's fully assigned ¹H and ¹³C NMR data, along with predicted spectra available in public databases [1], support its use as a reference in NMR-based dereplication workflows. Its macroline skeleton provides a distinct spectral fingerprint that aids in the rapid identification of known compounds in crude extracts, reducing the need for repetitive isolation and characterization.

Sarpagan Core Semisynthetic Derivatization

Because 3-hydroxysarpagine exhibits no detectable inhibition of human topoisomerase I or II at concentrations where other Rauvolfia alkaloids show measurable IC₅₀ values [1], it serves as an ideal negative control in topoisomerase inhibition assays. Researchers investigating topoisomerase-targeting agents can use this compound to establish baseline activity and confirm assay specificity.

Application

Selection Property

Validation Focus

LC-MS/HPLC quantification standard

HPLC-verified purity (≥98%) and spectroscopic identity

Chromatographic specificity vs. sarpagine; unambiguous peak assignment

R. ligustrina specimen authentication

Co-occurrence with sarpagine in R. ligustrina roots

Binary marker system; differentiate from unrelated Rauvolfia species

Cost-conscious SAR probe

Structurally authenticated sarpagan-3,10,17-triol core

Comparative SAR investigations across Rauvolfia alkaloid chemotypes

Sarpagan core semisynthetic derivatization

C-3 hydroxyl group as synthetic handle

Downstream functionalization (esterification, etherification, glycosylation)

• [1] Itoh, A.; Kumashiro, T.; Yamaguchi, M.; Nagakura, N.; Mizushina, Y.; Nishi, T.; Tanahashi, T. Indole alkaloids and other constituents of Rauwolfia serpentina. J. Nat. Prod. 2005, 68(6), 848–852. View Source